Cas no 1115896-22-4 (3-[1-(methylsulfanyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide)

• Product Name: 3-[1-(methylsulfanyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide
• CAS No: 1115896-22-4
• MF: C₁₆H₁₉N₅O₂S
• MW: 345.419361352921
• CID: 5389516
• Update Time: 2025-07-01

3-[1-(methylsulfanyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylsulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl)-N-propan-2-ylpropanamide
• 3-[1-(methylsulfanyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide

• Inchi： 1S/C16H19N5O2S/c1-10(2)17-13(22)8-9-20-14(23)11-6-4-5-7-12(11)21-15(20)18-19-16(21)24-3/h4-7,10H,8-9H2,1-3H3,(H,17,22)
• InChI Key： UKLIZEDDBASJSK-UHFFFAOYSA-N
• SMILES： N12C(SC)=NN=C1N(CCC(NC(C)C)=O)C(=O)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-[1-(methylsulfanyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide

3-[1-(Methylsulfanyl)-5-Oxo-4H,5H-[1,2,4]Triazolo[4,3-a]Quinazolin-4-Yl]-N-(Propan-2-Yl)Propanamide: A Comprehensive Overview

3-[1-(Methylsulfanyl)-5-Oxo-4H,5H-[1,2,4]Triazolo[4,3-a]Quinazolin-4-Yl]-N-(Propan-2-Yl)Propanamide, also known by its CAS number 1115896-22-4, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazoloquinazoline core structure. The presence of the methylsulfanyl group and the propanamide substituent introduces unique chemical properties that make this compound a subject of interest in medicinal chemistry and materials science.

The molecular structure of this compound is characterized by a fused bicyclic system comprising a quinazoline ring and a triazole ring. The quinazoline moiety is known for its aromatic stability and ability to form hydrogen bonds, while the triazole ring contributes to the compound's ability to act as a ligand in coordination chemistry. The methylsulfanyl group (-SMe) attached to the triazole ring adds electron-donating properties, enhancing the compound's reactivity in certain chemical environments. Additionally, the propanamide group (-CON(CH3)2) introduces amide functionality, which is crucial for interactions in biological systems.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. The triazole group acts as a bidentate ligand, enabling the formation of stable MOF structures with high surface area and porosity. These materials have applications in gas storage, catalysis, and drug delivery systems.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its structural features make it an ideal candidate for targeting specific biological pathways. For example, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in neurodegenerative diseases. The methylsulfanyl group plays a critical role in modulating the compound's bioavailability and selectivity.

The synthesis of 3-[1-(Methylsulfanyl)-5-Oxo-4H,5H-[1,2,4]Triazolo[4,3-a]Quinazolin-4-Yl]-N-(Propan-2-Yl)Propanamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the quinazoline ring through condensation reactions and subsequent cyclization to form the triazole ring. The introduction of substituents such as the methylsulfanyl and propanamide groups requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, it can undergo microbial degradation into less complex molecules. This property is essential for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 3-[1-(Methylsulfanyl)-5-Oxo-4H,5H-[1,2,4]Triazolo[4,3-a]Quinazolin-4-Yl]-N-(Propan-2-Yl)Propanamide (CAS No: 1115896-22-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.